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Compound of Interest |

Ethyl 2-bromo-4,6-
Compound Name:

difluorobenzoate
CAS No.: 1807243-91-9
Cat. No.: B1409807

Get Quote

In the landscape of modern medicinal chemistry, the incorporation of fluorine atoms into
molecular scaffolds is a well-established strategy to modulate a compound's physicochemical
and pharmacokinetic properties. The unique electronic nature of fluorine can significantly
influence a molecule's acidity, basicity, lipophilicity, metabolic stability, and binding affinity to
biological targets. Ethyl 2-bromo-4,6-difluorobenzoate, a halogenated aromatic ester,
represents a key building block for the synthesis of complex, biologically active molecules. Its
strategic arrangement of bromo and difluoro substituents on the benzene ring offers multiple
points for chemical modification, making it a valuable precursor in the development of novel
therapeutics.

This technical guide provides a comprehensive overview of Ethyl 2-bromo-4,6-
difluorobenzoate, with a focus on its synthesis from the readily available 2-bromo-4,6-
difluorobenzoic acid. We will delve into a detailed, step-by-step protocol for its preparation via
Fischer esterification, explore its key physicochemical and spectroscopic properties, and
discuss its potential applications in the field of drug discovery and development. While a
specific CAS Registry Number for Ethyl 2-bromo-4,6-difluorobenzoate is not readily available
in public databases, the existence and utility of its parent carboxylic acid (CAS No. 651026-99-
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2) and its methyl ester analog underscore the significance of this ethyl ester derivative in
synthetic and medicinal chemistry.

Physicochemical and Spectroscopic Profile

The anticipated physicochemical properties and spectroscopic data for Ethyl 2-bromo-4,6-
difluorobenzoate are summarized below, based on the known data for its parent carboxylic
acid and analogous structures.

Table 1: Physicochemical Properties of 2-bromo-4,6-difluorobenzoic acid (CAS No. 651026-99-
2)

Property Value

Molecular Formula C7H3BrrF20:2

Molecular Weight 236.998 g/mol

Exact Mass 235.928 u

PSA 37.3A2

LogP 2.42550

InChlKey GKYHVDQTGWPNBP-UHFFFAOYSA-N
SMILES O=C(0O)clc(F)cc(F)cciBr

Spectroscopic Data (Anticipated for Ethyl 2-bromo-4,6-difluorobenzoate):

¢ IH NMR: The proton NMR spectrum is expected to show a triplet for the methyl protons (-
CHs) and a quartet for the methylene protons (-CHz-) of the ethyl group. The aromatic
protons will appear as multiplets, with their chemical shifts and coupling constants influenced
by the bromo and fluoro substituents.

e 13C NMR: The carbon NMR spectrum will display distinct signals for the carbonyl carbon of
the ester, the methylene and methyl carbons of the ethyl group, and the aromatic carbons.
The carbon-fluorine couplings will be observable.
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e 1F NMR: The fluorine NMR spectrum will provide characteristic signals for the two non-
equivalent fluorine atoms on the aromatic ring.

e Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding
to the mass of the molecule, along with a characteristic isotopic pattern for the bromine
atom.

« Infrared (IR) Spectroscopy: The IR spectrum will exhibit a strong absorption band for the
C=0 stretching of the ester group, typically in the range of 1720-1740 cm™1.

Synthesis of Ethyl 2-bromo-4,6-difluorobenzoate

The most direct and common method for the preparation of Ethyl 2-bromo-4,6-
difluorobenzoate is the Fischer esterification of 2-bromo-4,6-difluorobenzoic acid with ethanol
in the presence of a strong acid catalyst. This reaction is a classic example of nucleophilic acyl
substitution.[1][2][3]

Reaction Scheme
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Caption: Fischer esterification of 2-bromo-4,6-difluorobenzoic acid.

Detailed Experimental Protocol

This protocol is adapted from standard Fischer esterification procedures for similar aromatic
carboxylic acids.[1]
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Materials:

e 2-bromo-4,6-difluorobenzoic acid (1.0 eq)

» Absolute Ethanol (excess, as solvent and reactant)

o Concentrated Sulfuric Acid (catalytic amount)

e Saturated Sodium Bicarbonate solution

e Brine (saturated NaCl solution)

e Anhydrous Sodium Sulfate or Magnesium Sulfate

o Ethyl Acetate

e Deionized Water

Equipment:

¢ Round-bottom flask

o Reflux condenser

» Heating mantle with a magnetic stirrer

e Separatory funnel

 Rotary evaporator

o Standard laboratory glassware

Procedure:

¢ Reaction Setup: In a clean, dry round-bottom flask, dissolve 2-bromo-4,6-difluorobenzoic
acid in an excess of absolute ethanol.

o Catalyst Addition: While stirring, carefully add a catalytic amount of concentrated sulfuric acid
to the solution.
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» Reflux: Attach a reflux condenser and heat the reaction mixture to reflux using a heating
mantle. Maintain the reflux for several hours, monitoring the reaction progress by Thin Layer
Chromatography (TLC).

o Work-up:

Once the reaction is complete, allow the mixture to cool to room temperature.

[e]

o

Remove the excess ethanol using a rotary evaporator.

Dissolve the residue in ethyl acetate and transfer it to a separatory funnel.

[¢]

Wash the organic layer sequentially with deionized water, saturated sodium bicarbonate

[¢]

solution (to neutralize the acid catalyst and any unreacted carboxylic acid), and finally with

brine.

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or
magnesium sulfate, filter, and concentrate the filtrate under reduced pressure to obtain the
crude Ethyl 2-bromo-4,6-difluorobenzoate.

 Purification: The crude product can be further purified by column chromatography on silica
gel if necessary.

Causality Behind Experimental Choices

o Excess Ethanol: The use of excess ethanol serves to shift the equilibrium of the reversible
Fischer esterification reaction towards the formation of the ester product, thereby maximizing
the yield.[3]

o Acid Catalyst: The strong acid catalyst (sulfuric acid) protonates the carbonyl oxygen of the
carboxylic acid, which increases the electrophilicity of the carbonyl carbon, making it more
susceptible to nucleophilic attack by the ethanol.[3]

o Aqueous Work-up: The washing steps are crucial for removing the acid catalyst, unreacted
starting material, and water-soluble byproducts, leading to a purer product. The sodium
bicarbonate wash specifically neutralizes acidic components.
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Applications in Drug Discovery and Development

Ethyl 2-bromo-4,6-difluorobenzoate is a versatile intermediate in the synthesis of a wide
range of biologically active molecules. The presence of three distinct functional handles—the
bromo group, the two fluoro groups, and the ethyl ester—allows for a variety of subsequent
chemical transformations.

Palladium-Catalyzed Cross-Coupling Reactions

The bromo substituent is particularly amenable to various palladium-catalyzed cross-coupling
reactions, such as the Suzuki, Heck, and Buchwald-Hartwig reactions.[4] These reactions are
powerful tools for the formation of carbon-carbon and carbon-heteroatom bonds, which are
fundamental in the construction of complex molecular architectures found in many drug
candidates.
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Caption: Key cross-coupling reactions of Ethyl 2-bromo-4,6-difluorobenzoate.

Ester Modification

The ethyl ester group can be readily hydrolyzed to the corresponding carboxylic acid or
converted to amides, providing another avenue for derivatization and the introduction of new
functional groups that can interact with biological targets.
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Safety and Handling

While a specific safety data sheet for Ethyl 2-bromo-4,6-difluorobenzoate is not available,
general precautions for handling halogenated aromatic compounds should be followed. It is
advisable to handle the compound in a well-ventilated fume hood, wearing appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid
inhalation, ingestion, and skin contact.[5][6][7]

Conclusion

Ethyl 2-bromo-4,6-difluorobenzoate, synthesized from its corresponding carboxylic acid, is a
valuable and versatile building block in organic synthesis and medicinal chemistry. Its
trifunctional nature allows for a wide range of chemical modifications, making it an important
precursor for the development of novel drug candidates. This technical guide provides a solid
foundation for researchers and scientists working in the field of drug discovery to synthesize,
handle, and utilize this important chemical intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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